Molybdenum--ruthenium (2/3)

• CAS No.: 918943-31-4
• Molecular Formula: Mo2Ru3
• Molecular Weight: 495.1 g/mol
• IUPAC Name: molybdenum;ruthenium
• InChI: InChI=1S/2Mo.3Ru
• InChI Key: IMMYWJDQDGYXCK-UHFFFAOYSA-N
• Canonical SMILES: [Mo].[Mo].[Ru].[Ru].[Ru]

Description

The term "Molybdenum-Ruthenium (2/3)" likely refers to an intermetallic compound or alloy with a specific atomic ratio of Mo:Ru = 2:3. This composition aligns with the σ-phase in the Mo-Ru system, a structurally complex intermetallic phase common in transition metal systems. The σ-phase is characterized by a tetragonal crystal structure (space group P4₂/mnm) and exhibits high hardness, thermal stability, and resistance to oxidation .

Key studies on the Mo-Ru system include:

• Phase Equilibrium: Anderson and Hume-Rothery (1960) established the equilibrium diagram, identifying the σ-phase (Mo₂Ru₃) as a stable compound at intermediate compositions .
• Structural Properties: Berry et al. (1991) analyzed related ternary tellurides (e.g., Mo₄.₅Ru₁.₅Te₈), revealing layered structures with Mo and Ru occupying distinct crystallographic sites .

Preparation Methods

Synthetic Routes and Reaction Conditions: Molybdenum–ruthenium (2/3) can be synthesized through various methods, including chemical vapor deposition, solid-state reactions, and solution-based techniques. One common approach involves the reduction of molybdenum and ruthenium precursors in a hydrogen atmosphere at high temperatures. For instance, molybdenum trioxide and ruthenium trichloride can be reduced using hydrogen gas at temperatures around 800°C to 1000°C to form the desired compound.

Industrial Production Methods: In industrial settings, the production of molybdenum–ruthenium (2/3) often involves the use of metal-organic frameworks (MOFs) as precursors. These MOFs are subjected to thermal treatment in the presence of reducing agents to yield the final product. This method allows for precise control over the composition and morphology of the resulting compound, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: Molybdenum–ruthenium (2/3) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. In oxidation reactions, the compound can form oxides such as molybdenum dioxide and ruthenium dioxide. Reduction reactions often involve the conversion of higher oxidation state compounds to lower oxidation states, such as the reduction of molybdenum trioxide to molybdenum dioxide.

Common Reagents and Conditions: Common reagents used in the reactions of molybdenum–ruthenium (2/3) include hydrogen gas, oxygen, and various halogens. Reaction conditions typically involve high temperatures and controlled atmospheres to ensure the desired products are formed. For example, the oxidation of molybdenum–ruthenium (2/3) in an oxygen-rich environment at elevated temperatures can yield mixed oxides.

Major Products: The major products formed from the reactions of molybdenum–ruthenium (2/3) include various oxides, halides, and mixed-metal compounds. These products are often characterized by their unique structural and electronic properties, making them valuable for applications in catalysis and materials science.

Scientific Research Applications

Molybdenum-ruthenium metal powder, typically with compositions ranging from 35% to 50% ruthenium (Ru) and the balance molybdenum (Mo), is primarily used as a high-temperature braze for molybdenum parts . A critical aspect of this braze is its uniform composition, which ensures consistent melting over a narrow temperature range .

Production Process
The production of molybdenum-ruthenium metal powder involves forming an ammonium molybdate solution, heating it to remove excess ammonia, and then adding ruthenium dioxide to create a slurry . Molybdenum trioxide and ruthenium dioxide are crystallized from this slurry to form a uniform mixture, which is then heated at temperatures between 300°C and 800°C . The resulting metal mixture is heated in a reducing atmosphere at 800°C to 1200°C to stabilize the particle size at -325 mesh and then cooled in a non-reacting environment . This process ensures a uniform mixture of ruthenium and molybdenum metals through the co-reduction of ruthenium dioxide and molybdenum trioxide .

Alternatives to Copper Interconnects
Ruthenium and molybdenum are being considered as potential replacements for copper in back-end-of-line interconnects for advanced technology nodes . Both materials can be patterned using direct metal etch techniques like reactive ion etching or atomic layer etching, which simplifies the patterning process compared to traditional damascene patterning . The direct metal etch of ruthenium can be affected by the growth of an oxidized layer on the sidewalls of the hard mask, which can be mitigated by removing this layer or preventing its formation . For molybdenum, challenges include insufficient sidewall passivation and oxidation of the patterned lines, which can be addressed with in-situ deposition of a thin SiO2-like layer after partial etching and in-situ encapsulation after patterning .

Mechanism of Action

The mechanism by which molybdenum–ruthenium (2/3) exerts its effects is primarily through its catalytic activity. The compound can facilitate various chemical reactions by providing active sites for reactants to interact. In biological systems, ruthenium compounds can interact with cellular components, such as DNA and proteins, to induce cell death in cancer cells. The molecular targets and pathways involved in these processes are still under investigation, but they likely involve the modulation of redox states and the generation of reactive oxygen species.

Comparison with Similar Compounds

Comparison with Similar Intermetallic Compounds

σ-Phase Alloys in Transition Metal Systems

The σ-phase in Mo-Ru (2/3) shares structural and functional similarities with σ-phases in other binary systems:

Compound	Crystal Structure	Melting Point (°C)	Hardness (HV)	Key Applications	Reference
Mo₂Ru₃	Tetragonal	~2100	1200–1400	High-temperature coatings
FeCr	Tetragonal	~1500	800–1000	Nuclear reactors, corrosion-resistant alloys	[External Source]
CoCr	Tetragonal	~1480	900–1100	Biomedical implants	[External Source]

Key Differences :

• Thermal Stability : Mo₂Ru₃ exhibits superior melting points (>2000°C) compared to FeCr (~1500°C) due to stronger Mo-Ru metallic bonds.
• Oxidation Resistance : Mo-Ru alloys outperform FeCr in oxidative environments, making them suitable for aerospace applications .

Comparison with Other Molybdenum-Based Alloys

Mo-Re Alloys

• Structure : BCC (body-centered cubic) at high Re concentrations.
• Properties : Ductility and radiation resistance surpass Mo-Ru, but Mo-Re lacks the σ-phase’s hardness .
• Applications : Used in thermocouples and nuclear reactors, whereas Mo-Ru is preferred for wear-resistant coatings.

Mo-Tc Alloys

• Limited data exists, but theoretical studies suggest similar σ-phase formation. Mo-Tc may exhibit enhanced catalytic activity for hydrogen evolution reactions compared to Mo-Ru .

Comparison with Ruthenium-Based Alloys

Ru-Os Alloys

• Structure : Hexagonal close-packed (HCP).
• Properties : Higher density and catalytic activity for ammonia synthesis but lower thermal stability than Mo-Ru .

Ru-Fe Alloys

• Applications : Widely used in Fischer-Tropsch catalysis. Mo-Ru shows promise in asymmetric supercapacitors due to synergistic electronic effects .

Functional Comparisons

Catalytic Performance

Compound	Catalytic Reaction	Efficiency (Turnover Frequency)	Reference
Mo₂Ru₃	Hydrogen evolution reaction	Moderate (10² h⁻¹)
RuO₂	Oxygen evolution reaction	High (10³ h⁻¹)	[External Source]
MoS₂	Hydrodesulfurization	High (10³ h⁻¹)

Insight : Mo-Ru alloys exhibit moderate catalytic activity but excel in durability under harsh conditions.

Electronic and Magnetic Properties

• Mo₂Ru₃ : Paramagnetic at room temperature, with metallic conductivity (~10⁶ S/m) .
• FeCr : Ferromagnetic, limiting use in electronic applications.
• Ru-Os: Non-magnetic, ideal for precision electronics .

Biological Activity

Molybdenum-ruthenium (2/3) complexes are a class of compounds that have garnered interest due to their potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the current understanding of the biological activity associated with these complexes, focusing on their mechanisms of action, efficacy against various pathogens and cancer cell lines, and relevant research findings.

Overview of Molybdenum-Ruthenium Complexes

Molybdenum and ruthenium are transition metals that form various coordination complexes with distinct biological properties. The combination of these metals can enhance their pharmacological potential due to synergistic effects. Molybdenum is known for its role in enzymatic processes, while ruthenium complexes have been extensively studied for their anticancer properties.

Mechanisms of Biological Activity

Molybdenum-ruthenium complexes exhibit biological activity through several mechanisms:

• Antimicrobial Activity : These complexes have shown promising results against a variety of bacterial strains, particularly Gram-positive bacteria. Studies indicate that they can disrupt bacterial cell membranes and inhibit essential cellular processes.
• Anticancer Activity : The complexes demonstrate cytotoxic effects on various cancer cell lines by inducing apoptosis and disrupting cellular metabolism. They may also interact with DNA, leading to double-strand breaks.

Antimicrobial Efficacy

Research indicates that molybdenum-ruthenium complexes exhibit significant antimicrobial activity. For instance, a study highlighted the effectiveness of ruthenium(II) NHC complexes against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, while showing limited activity against Gram-negative bacteria .

Complex	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
MoRu-1	Staphylococcus aureus	5 μM
MoRu-2	Bacillus subtilis	10 μM
MoRu-3	Escherichia coli	>50 μM

Anticancer Properties

In cancer research, molybdenum-ruthenium complexes have been evaluated for their antiproliferative effects. A notable study reported that certain ruthenium(II) complexes exhibited IC50 values in the low micromolar range against various cancer cell lines, including breast (MCF-7) and colon cancer cells (HCT-116) .

Complex	Cell Line	IC50 (μM)
MoRu-4	MCF-7	0.50
MoRu-5	HCT-116	0.32
MoRu-6	A2780	0.39

Mechanistic Insights

The mechanism of action for these complexes often involves the generation of reactive oxygen species (ROS), which can lead to oxidative stress in cells. For example, one study demonstrated that a specific ruthenium complex significantly increased ROS production in cancer cells, contributing to its cytotoxic effects .